Cas no 1448452-56-9 ((6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid)

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid structure
1448452-56-9 structure
Product Name:(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid
CAS No:1448452-56-9
MF:C11H18BN3O2
MW:235.090522289276
CID:5688517
PubChem ID:91809527
Update Time:2023-09-27

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • AKOS025287057
    • (6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid
    • 1448452-56-9
    • [6-(4-ethylpiperazin-1-yl)pyridin-3-yl]boronic acid
    • Inchi: 1S/C11H18BN3O2/c1-2-14-5-7-15(8-6-14)11-4-3-10(9-13-11)12(16)17/h3-4,9,16-17H,2,5-8H2,1H3
    • InChI Key: CFODHUAFBHBRFG-UHFFFAOYSA-N
    • SMILES: OB(C1=CN=C(C=C1)N1CCN(CC)CC1)O

Computed Properties

  • Exact Mass: 235.1492070g/mol
  • Monoisotopic Mass: 235.1492070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.8Ų

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  2 h, 120 °C
Reference
Imidazopyrimidine compounds useful for the treatment of cancer and their preparation
, World Intellectual Property Organization, , ,

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid Raw materials

(6-(4-Ethylpiperazin-1-yl)pyridin-3-yl)boronic acid Preparation Products

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